Cas no 2229168-26-5 (2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropanal)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropanal
• CAS No: 2229168-26-5
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 5924090
• PubChem ID: 165656514
• Update Time: 2023-12-26

2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropanal
• 2229168-26-5
• EN300-1917588

• Inchi： 1S/C9H11BrO2S/c1-9(2,5-11)7-4-6(10)8(12-3)13-7/h4-5H,1-3H3
• InChI Key： GWENSPPJZKRJLS-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C(C=O)(C)C

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų